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Compound of Interest

Compound Name: Lanthanum nickel oxide

Cat. No.: B13748301

Essential safety protocols and logistical plans for the handling and disposal of Lanthanum
Nickel Oxide are critical for ensuring a safe laboratory environment. This guide provides
immediate, procedural, and step-by-step instructions to mitigate risks and streamline your
operational workflow when working with this compound.

Lanthanum Nickel Oxide (LaNiO3) is a valuable material in research, but it is not without its
hazards. It can cause skin, eye, and respiratory irritation.[1] More severe effects may include
allergic skin reactions, and it is suspected of causing cancer and causing damage to organs
through prolonged or repeated exposure.[1][2] Therefore, adherence to strict safety protocols is
paramount.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
exposure. The following table summarizes the recommended PPE for handling Lanthanum
Nickel Oxide.
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PPE Category

Specification

Rationale

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded
or if irritation is experienced.[3]
A respirator with P100 (USA)
or P3 (EN143) cartridges is
recommended as a backup to

engineering controls.[1]

To prevent the inhalation of
dust particles, which can cause
respiratory irritation, allergic
reactions, and may lead to
long-term organ damage or

cancer.[1][2]

Eye Protection

Chemical safety goggles or
safety glasses with side
shields are required.[2][4][5]

To protect eyes from dust
particles that can cause

mechanical irritation.[2]

Hand Protection

Impermeable protective
gloves, such as nitrile rubber
(0.11mm thick), are

recommended.[1][2]

To prevent skin contact, which
can lead to irritation and

allergic skin reactions.[1][6]

Skin and Body Protection

A lab coat, long-sleeved
clothing, and closed-toe shoes
are mandatory.[1][5] In
situations where dust is
generated, dustproof clothing

should be worn.[2]

To minimize skin exposure to
the compound. Contaminated
clothing should be removed

and washed before reuse.[2][6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Lanthanum Nickel Oxide will minimize the risk of exposure

and contamination.

1. Preparation:

o Ensure that a designated handling area is clean and uncluttered.

» Verify that all necessary PPE is available and in good condition.
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» Locate the nearest safety shower and emergency eye wash station.[2]

o Ensure proper ventilation, such as a chemical fume hood, is operational to minimize dust
concentrations.[2][5][6]

2. Handling the Compound:

e Avoid the formation and inhalation of dust at all times.[2][5][6]
e Do not eat, drink, or smoke in the handling area.[2]

e Wash hands thoroughly after handling the material.[2][6]

3. In Case of a Spill:

» For non-emergency personnel, evacuate the area. For emergency personnel, wear
appropriate PPE and stop the leak if it is safe to do so.[2]

o Ventilate the area of the spill.[2]

o For containment, use dikes or absorbents to prevent migration into sewers or streams.[2]

o Clean up spills immediately. Use a dust suppressant when cleaning mechanically and place

the material in a sealed container for disposal.[2]

Disposal Plan

The disposal of Lanthanum Nickel Oxide and any contaminated materials must be conducted

in accordance with all local, regional, national, and international regulations.[1][2] This material

can be toxic to aquatic life, and release into the environment should be avoided.[2] Do not
dispose of it in sewers or waterways.[2]

Experimental Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling Lanthanum Nickel Oxide

in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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